![molecular formula C15H17N3O6 B5304765 ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate](/img/structure/B5304765.png)
ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate, also known as ANG-1, is a chemical compound that has been widely studied for its potential applications in scientific research. ANG-1 is a glycine derivative that has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. In
Scientific Research Applications
Ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to have anti-tumor properties and can inhibit the growth of cancer cells in vitro. It has also been shown to sensitize cancer cells to chemotherapy, making it a potential adjuvant therapy.
In addition to its anti-tumor properties, this compound has also been shown to have anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines and chemokines, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Mechanism of Action
The mechanism of action of ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate is not fully understood, but it is thought to involve the inhibition of key signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the NF-κB and STAT3 pathways, which are both involved in the regulation of cell growth and inflammation.
Biochemical and Physiological Effects:
In addition to its anti-tumor and anti-inflammatory properties, this compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune response. This compound has also been shown to have neuroprotective effects and can protect against ischemic brain injury.
Advantages and Limitations for Lab Experiments
One of the advantages of ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate is its relative ease of synthesis and high purity. It is also relatively stable and can be stored for extended periods of time. However, this compound can be expensive to produce, which may limit its use in some research settings. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate. One area of research is in the development of this compound as a potential cancer therapy. Further studies are needed to determine the optimal dose and administration route for this compound, as well as its potential side effects. Another area of research is in the development of this compound as a potential treatment for inflammatory diseases. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify potential molecular targets for future drug development.
In conclusion, this compound is a promising chemical compound that has been shown to have a range of biochemical and physiological effects. Its potential applications in cancer treatment and inflammatory diseases make it a promising area of research. However, further studies are needed to fully understand its mechanism of action and to identify potential molecular targets for drug development.
Synthesis Methods
The synthesis of ethyl N-[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]glycinate involves the reaction of ethyl glycinate hydrochloride with 2-amino-3-(4-nitrophenyl)acrylic acid and acetic anhydride. The resulting product is then purified using column chromatography. The yield of this compound is typically around 60-70%, and the purity is greater than 95%. The synthesis of this compound is relatively straightforward and can be carried out in a standard laboratory setting.
properties
IUPAC Name |
ethyl 2-[[(E)-2-acetamido-3-(4-nitrophenyl)prop-2-enoyl]amino]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O6/c1-3-24-14(20)9-16-15(21)13(17-10(2)19)8-11-4-6-12(7-5-11)18(22)23/h4-8H,3,9H2,1-2H3,(H,16,21)(H,17,19)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILKCKLMFMNJADQ-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C(=CC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CNC(=O)/C(=C\C1=CC=C(C=C1)[N+](=O)[O-])/NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.